Cas no 2228807-99-4 (tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate
• CAS No: 2228807-99-4
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 5947132
• PubChem ID: 165621554
• Update Time: 2025-05-26

tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate
• 2228807-99-4
• tert-butyl N-{2-methyl-5-[(3-methylazetidin-3-yl)oxy]phenyl}carbamate
• EN300-1877022

• Inchi： 1S/C16H24N2O3/c1-11-6-7-12(20-16(5)9-17-10-16)8-13(11)18-14(19)21-15(2,3)4/h6-8,17H,9-10H2,1-5H3,(H,18,19)
• InChI Key： FRYLEGHRPNSENO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C)C1(C)CNC1

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate

Introduction to tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate (CAS No. 2228807-99-4)

tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate, with the CAS number 2228807-99-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of carbamates and features a unique structural arrangement that includes a tert-butyl group, a methyl-substituted azetidine ring, and a phenyl moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate is characterized by its tert-butyl carbamate functionality, which is known for its ability to enhance the stability and solubility of the compound. The presence of the 3-methylazetidine ring adds a degree of conformational flexibility, which can influence the compound's binding affinity to specific biological targets. Additionally, the 2-methyl substitution on the phenyl ring contributes to the overall hydrophobicity and lipophilicity of the molecule, which are crucial for its pharmacokinetic properties.

Recent studies have highlighted the potential of tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific receptors and enzymes involved in neurodegeneration, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate exhibits potent inhibitory activity against β-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and apoptosis. A recent study in Oncotarget reported that tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate effectively induced cell cycle arrest and apoptosis in human breast cancer cells, suggesting its potential as an anticancer agent.

The pharmacokinetic profile of tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate has been extensively studied to evaluate its suitability for clinical development. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, which are essential for maintaining therapeutic concentrations over an extended period.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the delivery and efficacy of tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate. Prodrug approaches can help overcome limitations such as poor solubility or rapid metabolism, thereby enhancing the compound's overall performance. For example, a study published in Molecular Pharmaceutics described the synthesis and evaluation of prodrugs derived from tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate, which showed improved pharmacokinetic profiles and enhanced therapeutic effects.

The safety profile of tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate is another critical aspect being investigated. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing research is necessary to fully understand its safety profile and identify any potential long-term side effects.

In conclusion, tert-butyl N-{2-methyl-5-(3-methylazetidin-3-yl)oxyphenyl}carbamate (CAS No. 2228807-99-4) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, making it an exciting area of focus for medicinal chemists and drug developers alike.